molecular formula C9H10ClNO B8753113 4-Chloro-3-[(prop-2-en-1-yl)oxy]aniline CAS No. 94011-10-6

4-Chloro-3-[(prop-2-en-1-yl)oxy]aniline

Cat. No. B8753113
CAS RN: 94011-10-6
M. Wt: 183.63 g/mol
InChI Key: XZFRMNWIOQICES-UHFFFAOYSA-N
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Description

4-Chloro-3-[(prop-2-en-1-yl)oxy]aniline is a useful research compound. Its molecular formula is C9H10ClNO and its molecular weight is 183.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Chloro-3-[(prop-2-en-1-yl)oxy]aniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chloro-3-[(prop-2-en-1-yl)oxy]aniline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

94011-10-6

Product Name

4-Chloro-3-[(prop-2-en-1-yl)oxy]aniline

Molecular Formula

C9H10ClNO

Molecular Weight

183.63 g/mol

IUPAC Name

4-chloro-3-prop-2-enoxyaniline

InChI

InChI=1S/C9H10ClNO/c1-2-5-12-9-6-7(11)3-4-8(9)10/h2-4,6H,1,5,11H2

InChI Key

XZFRMNWIOQICES-UHFFFAOYSA-N

Canonical SMILES

C=CCOC1=C(C=CC(=C1)N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 1.0 g of 3A and 5.3 g of stannous chloride dihydrate in 10 mL of absolute ethanol was heated for 1 hour. The resulting mixture was poured into 100 g of ice, then sufficient 10% aqueous sodium hydroxide solution was added, with stirring, to bring the pH of the mixture to 10. The mixture was extracted with ethyl acetate, then with ether. The combined extracts were washed with water, then brine, then dried (Na2SO4) and stripped of the solvents, to give 3-(allyloxy)-4-chloroaniline (3B), as a brown oil.
Name
Quantity
1 g
Type
reactant
Reaction Step One
[Compound]
Name
stannous chloride dihydrate
Quantity
5.3 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice
Quantity
100 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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